Cas no 132061-36-0 (3-(benzyloxy)propan-1-amine hydrochloride)

• Product Name: 3-(benzyloxy)propan-1-amine hydrochloride
• CAS No: 132061-36-0
• MF: C₁₀H₁₆ClNO
• MW: 201.693141937256
• MDL: MFCD10676860
• CID: 4588349
• Update Time: 2025-07-23

3-(benzyloxy)propan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• [3-(benzyloxy)propyl]amine hydrochloride
• 3-(benzyloxy)propan-1-amine hydrochloride
• 3-phenylmethoxypropan-1-amine;hydrochloride
• Z104377938

• MDL： MFCD10676860
• Inchi： 1S/C10H15NO.ClH/c11-7-4-8-12-9-10-5-2-1-3-6-10;/h1-3,5-6H,4,7-9,11H2;1H
• InChI Key： AHACYHUPDFXUIN-UHFFFAOYSA-N
• SMILES： Cl.O(CC1C=CC=CC=1)CCCN

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 100
• Topological Polar Surface Area: 35.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzylethers

Additional information on 3-(benzyloxy)propan-1-amine hydrochloride

Professional Introduction to 3-(benzyloxy)propan-1-amine hydrochloride (CAS No. 132061-36-0)

3-(benzyloxy)propan-1-amine hydrochloride, identified by its CAS number 132061-36-0, is a significant compound in the field of pharmaceutical chemistry and biochemistry. This compound has garnered considerable attention due to its versatile applications in drug development and molecular research. The unique structural properties of 3-(benzyloxy)propan-1-amine hydrochloride make it a valuable intermediate in synthesizing various bioactive molecules, particularly those targeting neurological and inflammatory disorders.

The chemical structure of 3-(benzyloxy)propan-1-amine hydrochloride consists of a propyl chain substituted with a benzyloxy group and an amine functional group, which is further salted with hydrochloride. This configuration imparts both lipophilicity and solubility characteristics, making it an ideal candidate for formulation in drug delivery systems. Recent studies have highlighted its potential in modulating enzyme activities and receptor interactions, which are critical for therapeutic interventions.

In the realm of medicinal chemistry, 3-(benzyloxy)propan-1-amine hydrochloride has been explored for its role in developing novel therapeutics. For instance, research indicates that derivatives of this compound exhibit promising anti-inflammatory properties by inhibiting the activity of cyclooxygenase (COX) enzymes. This mechanism is particularly relevant in the treatment of chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. The benzyloxy group enhances the stability and bioavailability of the compound, making it a favorable candidate for further pharmacological investigation.

Moreover, the amine functionality in 3-(benzyloxy)propan-1-amine hydrochloride allows for further chemical modifications, enabling the synthesis of more complex molecules. This flexibility has been exploited in designing peptidomimetics and kinase inhibitors, which are essential for targeted cancer therapies. Current research is focusing on leveraging this compound to develop small-molecule inhibitors that selectively bind to specific protein targets, thereby minimizing side effects and improving treatment efficacy.

The hydrochloride salt form of 3-(benzyloxy)propan-1-amine hydrochloride enhances its solubility in aqueous solutions, facilitating its use in oral and intravenous drug formulations. This property is particularly advantageous for creating sustained-release formulations, which can improve patient compliance by reducing the frequency of dosing. Studies have demonstrated that formulations incorporating this compound exhibit prolonged pharmacological effects, making them suitable for long-term therapeutic use.

Recent advancements in computational chemistry have also contributed to a deeper understanding of the interactions between 3-(benzyloxy)propan-1-amine hydrochloride and biological targets. Molecular docking simulations have revealed that this compound can effectively bind to various enzymes and receptors involved in metabolic pathways and signal transduction. These insights have guided the design of more potent derivatives with improved pharmacokinetic profiles.

The synthesis of 3-(benzyloxy)propan-1-amine hydrochloride involves multi-step organic reactions, including nucleophilic substitution and condensation reactions. The benzyloxy group is typically introduced through Suzuki-Miyaura cross-coupling reactions, while the amine functionality is formed via reductive amination or ammonia addition reactions. The final salt formation with hydrochloride ensures stability and enhances crystallinity, making it easier to handle and purify.

In conclusion, 3-(benzyloxy)propan-1-amine hydrochloride (CAS No. 132061-36-0) represents a significant advancement in pharmaceutical chemistry due to its versatile applications and structural properties. Its potential in modulating enzyme activities, enhancing drug solubility, and serving as a precursor for novel therapeutics underscores its importance in ongoing research efforts. As scientific understanding continues to evolve, further exploration of this compound is expected to yield groundbreaking developments in drug design and delivery systems.